2-Acetoxy-4'-isopropoxybenzophenone

• IUPAC Name: [2-(4-propan-2-yloxybenzoyl)phenyl] acetate
• InChI: InChI=1S/C18H18O4/c1-12(2)21-15-10-8-14(9-11-15)18(20)16-6-4-5-7-17(16)22-13(3)19/h4-12H,1-3H3
• InChI Key: UHGVSYCXDYVSAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)C2=CC=CC=C2OC(=O)C
• Molecular Formula: C18H18O4
• DSSTOX Substance ID: DTXSID40641577
• Molecular Weight: 298.3 g/mol
• CAS RN: 890098-38-1

Description

The compound 2-Acetoxy-4'-isopropoxybenzophenone is a chemical derivative of benzophenone, which is characterized by the presence of acetoxy and isopropoxy functional groups attached to the benzene rings. While the provided papers do not directly discuss 2-Acetoxy-4'-isopropoxybenzophenone, they do provide insights into similar compounds and their chemical behavior, which can be extrapolated to understand the compound .

Synthesis Analysis

The synthesis of related compounds involves the manipulation of functional groups to achieve the desired molecular structure. For instance, the synthesis of 4-(4'-Acetoxybenzylidene)-2-methyl-5-oxazolone (Z-isomer) was achieved, and its subsequent reactions led to the formation of phenylpropenoic acid derivatives . This suggests that the synthesis of 2-Acetoxy-4'-isopropoxybenzophenone could involve similar strategies, such as the use of acetoxy and isopropoxy precursors in a controlled synthetic pathway.

Molecular Structure Analysis

The molecular structure of compounds similar to 2-Acetoxy-4'-isopropoxybenzophenone has been confirmed using techniques like NMR spectroscopy and X-ray crystallography . These methods provide detailed information about the arrangement of atoms within the molecule and the configuration of various substituents, which is crucial for understanding the chemical behavior and reactivity of the compound.

Chemical Reactions Analysis

The chemical reactions of related compounds involve transformations such as basic hydrolysis and treatment with acetic acid, leading to the formation of different phenylpropenoic acid derivatives . Additionally, photochemical synthesis and transacylation reactions have been observed, as in the case of the photo-Fries rearrangement of p-Methoxyphenyl o-acetoxybenzoate to yield various benzophenone derivatives . These reactions indicate the potential reactivity of 2-Acetoxy-4'-isopropoxybenzophenone under similar conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzophenone derivatives are influenced by their functional groups. For example, the stability of these compounds can vary significantly, as seen with 2′-Acetoxy-2-hydroxy-5-methoxybenzophenone, which is not stable on silica gel and isomerizes to a different compound . This suggests that the physical properties such as stability, solubility, and melting point of 2-Acetoxy-4'-isopropoxybenzophenone would also be affected by its acetoxy and isopropoxy groups.

Scientific Research Applications

Environmental Detection and Analysis

A study detailed the determination of hydroxylated benzophenone UV absorbers in environmental water samples, including derivatives of 2-hydroxybenzophenone, using solid-phase extraction and liquid chromatography-tandem mass spectrometry. This research is critical for assessing the environmental impact and distribution of such compounds, which include 2-Acetoxy-4'-isopropoxybenzophenone analogues, in aquatic environments (Negreira et al., 2009).

Photochemical Behaviors

Another study explored the photochemical processes induced by irradiation of hydroxybenzophenones, revealing insights into their behavior under different solvent conditions. This research has implications for understanding the photochemical stability and reactivity of 2-Acetoxy-4'-isopropoxybenzophenone, particularly in relation to its applications in UV protection and materials science (Barsotti et al., 2015).

Chemical Synthesis and Structural Analysis

Research on the synthesis and structure of related compounds, such as 4-(4′-Acetoxybenzylidine)-2-methyl-5-oxazolone, provides valuable insights into the chemical behavior and potential applications of 2-Acetoxy-4'-isopropoxybenzophenone. This includes its role in forming phenylpropenoic acid derivatives through hydrolysis and acetylation processes, showcasing the compound's versatility in synthetic organic chemistry (Haasbroek et al., 2003).

Potential in Material Science

The generation of acetoxy(alkoxy)-carbenes from related oxadiazoles and their use in synthesizing other molecules highlights the potential application of 2-Acetoxy-4'-isopropoxybenzophenone in material science, particularly in the development of new polymers and organic materials with tailored properties (Warkentin, 2009).